![molecular formula C22H18FN3OS B2555022 (Z)-2-((E)-(1-(4-fluorophenyl)ethylidene)hydrazono)-3-(furan-2-ylmethyl)-4-phenyl-2,3-dihydrothiazole CAS No. 402945-83-9](/img/structure/B2555022.png)
(Z)-2-((E)-(1-(4-fluorophenyl)ethylidene)hydrazono)-3-(furan-2-ylmethyl)-4-phenyl-2,3-dihydrothiazole
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Description
(Z)-2-((E)-(1-(4-fluorophenyl)ethylidene)hydrazono)-3-(furan-2-ylmethyl)-4-phenyl-2,3-dihydrothiazole is a useful research compound. Its molecular formula is C22H18FN3OS and its molecular weight is 391.46. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antibacterial Activity
A study by Hassan et al. (2013) focused on the synthesis of (E)‐4‐Aryl‐2‐[2‐(1‐substituted ethylidene)hydrazinyl]thiazoles and (Z)‐3‐substituted‐4‐aryl‐2‐[(E)‐(1‐phenylethylidene)hydrazono]‐2,3‐dihydrothiazoles, revealing that some compounds exhibited promising antibacterial activity against Gram-positive and Gram-negative bacterial strains, outperforming ciprofloxacin in certain instances Hassan et al., 2013.
Antifungal and Antimicrobial Activities
Turan-Zitoun et al. (2018) synthesized a series of 2-((1-furan-2-yl)ethylidene)hydrazono)-4-substitutedphenylthiazol-3(2H)-amines and their Schiff bases, showcasing significant antifungal and antimicrobial activities, with one compound demonstrating comparable potency to ketoconazole against certain Candida strains Turan-Zitoun et al., 2018.
Anti-Inflammatory and Anticancer Agents
Helal et al. (2013) conducted a study on the synthesis of novel thiazole compounds as potential anti-inflammatory agents. The research indicated significant anti-inflammatory activity and suggested the potential of these compounds for further investigation as anticancer agents Helal et al., 2013.
Catalytic Behavior in Polymerization
Duan et al. (2016) investigated trichlorozirconium η2-hydrazonides for their catalytic behavior toward ethylene polymerization, noting that these complexes could produce polyethylenes with ultra-high molecular weights, thus indicating their utility in industrial applications Duan et al., 2016.
Antityrosinase Activity
Yu et al. (2015) synthesized Schiff’s base derivatives showing potent inhibitory effects on tyrosinase activities, potentially contributing to the development of antityrosinase agents for therapeutic or cosmetic applications Yu et al., 2015.
properties
IUPAC Name |
(Z)-N-[(E)-1-(4-fluorophenyl)ethylideneamino]-3-(furan-2-ylmethyl)-4-phenyl-1,3-thiazol-2-imine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18FN3OS/c1-16(17-9-11-19(23)12-10-17)24-25-22-26(14-20-8-5-13-27-20)21(15-28-22)18-6-3-2-4-7-18/h2-13,15H,14H2,1H3/b24-16+,25-22- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ANERESFBEAIJBN-OTDCCMHMSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NN=C1N(C(=CS1)C2=CC=CC=C2)CC3=CC=CO3)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=N\N=C/1\N(C(=CS1)C2=CC=CC=C2)CC3=CC=CO3)/C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18FN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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